Potassium trichloro(ethylene)platinate(II)

Specification

• CAS No.: 12012-50-9
• Molecular Formula: C2H4Cl3KPt
• Molecular Weight: 368.6 g/mol
• IUPAC Name: potassium;ethene;platinum(2+);trichloride
• Standard InChI: InChI=1S/C2H4.3ClH.K.Pt/c1-2;;;;;/h1-2H2;3*1H;;/q;;;;+1;+2/p-3
• Standard InChI Key: OCUWJUARCXXPTH-UHFFFAOYSA-K
• Isomeric SMILES: C=C.[Cl-].Cl[Pt]Cl.[K+]
• SMILES: C=C.[Cl-].[Cl-].[Cl-].[K+].[Pt+2]
• Canonical SMILES: C=C.[Cl-].[Cl-].[Cl-].[K+].[Pt+2]

Introduction

Chemical Structure and Basic Properties

Potassium trichloro(ethylene)platinate(II) is a coordination compound with the chemical formula K[PtCl₃(C₂H₄)]·H₂O, though it is also represented as C₂H₂Cl₃KPt in some literature. This compound has a molecular weight of 386.603 g/mol (though some sources list it as 366.57 g/mol). It is identified by the CAS registry number 12012-50-9.
Physically, potassium trichloro(ethylene)platinate(II) presents as a yellow crystalline solid. The compound features a square planar geometry around the platinum center, with three chloride ligands and an ethylene molecule coordinated to the platinum atom. This specific arrangement contributes to its unique chemical properties and reactivity.
The elemental composition of potassium trichloro(ethylene)platinate(II) demonstrates the precise atomic ratios characteristic of this compound:

Element	Percentage (%)
C	6.21
Cl	27.51
H	1.56
K	10.11
O	4.14
Pt	50.46
Table 1: Elemental Analysis of K[PtCl₃(C₂H₄)]·H₂O
This elemental distribution highlights the significant platinum content, which accounts for over half of the compound's mass, reflecting its importance in the compound's structure and properties.

Nomenclature and Synonyms

The compound is known by several synonyms in scientific literature, including:

• Zeise's salt

• Potassium trichloro(ethene)platinate(II)

• Potassium ethylenetrichloroplatinate(II)

• Platinate(1-), trichloro(ethylene)-, potassium

• Platinate(1-), trichloro(.eta.2-ethene)-, potassium
  The naming conventions reflect both its chemical composition and structural characteristics, particularly highlighting the ethylene-platinum coordination.

Historical Significance

Discovery and Initial Characterization

Potassium trichloro(ethylene)platinate(II) was first synthesized and isolated by Danish chemist William Christopher Zeise in 1827-1830, earning it the common name "Zeise's salt" in his honor. This discovery represented a watershed moment in chemistry as it constituted one of the first organometallic compounds ever identified.
Zeise (1789-1847) was a Danish organic chemist who made significant contributions to organometallic chemistry during his tenure at the University of Copenhagen. Beyond his work with platinum compounds, he also performed pioneering studies in organosulfur chemistry, discovering xanthates in 1823.

Historical Impact on Chemical Theory

The isolation of Zeise's salt triggered a fundamental shift in understanding chemical bonding. Initially, the notion of a metal-carbon bond challenged existing chemical theories. The compound's unusual structure and stability required new theoretical frameworks to explain the interaction between the platinum center and the ethylene ligand.
The significance of this discovery extended beyond mere identification of a novel compound; it laid groundwork for entire fields of chemistry, particularly organometallic chemistry and transition metal catalysis that would develop in the following decades and centuries.

Synthesis Methods

Traditional Synthesis

Several methods have been developed for synthesizing potassium trichloro(ethylene)platinate(II), each with particular advantages for different applications.
The most common synthesis method involves the reaction of potassium tetrachloroplatinate(II) with ethylene in the presence of a catalyst, typically tin(II) chloride. This approach allows for direct coordination of ethylene to the platinum center while maintaining the integrity of the coordination sphere.

Alternative Synthetic Routes

Another significant synthetic pathway was outlined by Zeise himself, involving the reaction of platinum(IV) chloride with ethanol. The reaction proceeds as follows:
[PtCl₆]²⁻ + 2C₂H₅OH → [PtCl₃(C₂H₄)]⁻ + 3Cl⁻ + H₂O + CH₃COH + 2H⁺
When the potassium salt of [PtCl₆]²⁻ is used, yellow crystals of K[PtCl₃(C₂H₄)] form upon evaporation of excess ethanol. This reaction represents a redox process where platinum(IV) is reduced to platinum(II), while ethanol is oxidized to form ethanal.
Interestingly, shortly after publishing his initial synthesis method, Zeise developed an improved approach using platinum(II) chloride with ethanol, which provided significantly higher yields. This methodology refinement demonstrates the early optimization processes in organometallic synthesis that continue to inform modern approaches.

Physical and Chemical Properties

Physical Characteristics

Potassium trichloro(ethylene)platinate(II) exhibits several distinct physical properties:

Property	Value
Melting Point	220°C (decomposes)
Density	2.88 g/mL at 25°C
Form	Crystalline solid
Color	Yellow
Stability	Hygroscopic
Recommended storage temperature	2-8°C
Table 2: Physical Properties of Potassium trichloro(ethylene)platinate(II)
The compound's decomposition at its melting point indicates thermal instability at elevated temperatures, which is characteristic of many coordination compounds with organic ligands.

Chemical Reactivity

As a coordination complex, potassium trichloro(ethylene)platinate(II) demonstrates reactivity patterns governed by both the platinum center and the coordinated ethylene ligand. The platinum(II) center in this compound has an oxidation state of +2, which influences its Lewis acidity and potential for further reactions.
The hygroscopic nature of the compound necessitates careful handling and storage conditions to prevent hydrolysis and degradation. Its moisture sensitivity reflects the dynamic nature of the coordination sphere and the potential for ligand exchange reactions in aqueous environments.

Bonding Theory and Structural Analysis

The Dewar-Chatt-Duncanson Model

Potassium trichloro(ethylene)platinate(II) serves as the prototypical example for the Dewar-Chatt-Duncanson model of metal-alkene bonding. This revolutionary bonding theory was developed specifically to explain the unique interaction observed in Zeise's salt.
Michael Dewar, Joseph Chatt, and L.A. Duncanson created this theoretical framework to account for the bonding between transition metals and unsaturated hydrocarbons. The model describes two simultaneous bonding interactions:

• A sigma (σ) donation from the π-bonding orbital of ethylene to an empty d-orbital on platinum

• A pi (π) back-donation from a filled d-orbital on platinum to the π*-antibonding orbital of ethylene
  This synergistic bonding mechanism explains the stability of the metal-alkene complex and the observed changes in the C=C bond length and vibrational frequencies upon coordination.

Structural Features

The η² (eta-two) interaction between the platinum atom and the ethylene molecule exemplifies the back-bonding concept central to understanding metal-alkene complexes. X-ray crystallographic studies have revealed that upon coordination to platinum, the ethylene C=C bond length increases slightly compared to free ethylene, consistent with partial reduction of the carbon-carbon bond order due to back-donation from the metal.
The square planar geometry around the platinum center is characteristic of d⁸ platinum(II) complexes and provides the optimal orientation for effective overlap between the metal d-orbitals and the ethylene π-system.

Applications and Significance

Catalytic Applications

Zeise's salt acts as a catalyst in various organic reactions, including:

• Hydrogenation of unsaturated compounds

• Isomerization reactions

• Carbon-carbon bond forming processes
  These catalytic properties derive from the unique ability of Zeise's salt to activate small molecules like hydrogen and carbon monoxide through its platinum center. The well-defined coordination environment provides selectivity in catalytic transformations that continue to be exploited in modern synthetic methodologies.

Scientific Importance

Beyond its practical applications, potassium trichloro(ethylene)platinate(II) maintains significant importance as a model compound for studying the nature of metal-alkene bonding in coordination complexes. The insights gained from analyzing its structure and bonding characteristics inform the design of new catalysts and materials with targeted properties.
The compound has also found applications in materials science, particularly in developing:

• Novel heterogeneous catalysts

• Functional materials with specific electronic properties

• Precursors for platinum-based nanomaterials

Manufacturer	Product Number	Packaging	Price (USD)
Strem Chemicals	78-1990	500 mg	$137
Strem Chemicals	78-1990	2 g	$432
Table 3: Commercial Pricing for Potassium trichloro(ethylene)platinate(II) monohydrate
The relatively high price reflects both the platinum content and the specialized synthesis and purification procedures required to produce high-purity material suitable for research applications.

Risk Statements	36/37/38
Safety Statements	26-36/37/39
Table 4: Risk and Safety Information for Potassium trichloro(ethylene)platinate(II)
These risk statements (36/37/38) indicate potential irritation to eyes, respiratory system, and skin. The safety statements (26-36/37/39) advise specific protective measures including eye contact precautions and wearing appropriate protective clothing, gloves, and eye/face protection.
Proper laboratory protocols should be followed when handling this compound, including use of appropriate personal protective equipment, adequate ventilation, and proper disposal methods.